Cas no 2171999-23-6 (tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate
• CAS No: 2171999-23-6
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 5929501
• PubChem ID: 165840833
• Update Time: 2025-11-01

tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate
• 2171999-23-6
• EN300-1631075

• Inchi： 1S/C14H25NO5/c1-12(2,3)20-11(17)15-6-4-5-13(7-15,8-16)14(18)9-19-10-14/h16,18H,4-10H2,1-3H3
• InChI Key： FJTRNGDFACNFEJ-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1(CO)CN(C(=O)OC(C)(C)C)CCC1)O

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.2Ų

Additional information on tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate

tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate, identified by the CAS number 2171999-23-6, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of piperidine derivatives, which are widely studied for their unique properties and applications in drug design, polymer synthesis, and catalysis. The structure of this compound features a piperidine ring substituted with hydroxymethyl and hydroxyoxetane groups, along with a tert-butyl ester moiety, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules, leveraging modern techniques such as organocatalysis and transition metal-catalyzed reactions. The synthesis of tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate typically involves multi-step processes that require careful optimization to ensure high yields and selectivity. Researchers have reported various strategies for constructing the piperidine core, including ring-closing metathesis and enamine-mediated cyclizations, which have significantly expanded the scope of accessible piperidine derivatives.

The presence of hydroxymethyl and hydroxyoxetane groups in this compound introduces unique functional groups that can participate in a wide range of chemical transformations. For instance, the hydroxymethyl group can act as a nucleophile or undergo oxidation to form aldehydes or ketones, while the hydroxyoxetane group can engage in cyclic ether chemistry or serve as a precursor for more complex ring systems. These functional groups also contribute to the compound's solubility and stability, making it suitable for use in diverse chemical environments.

In terms of applications, tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate has shown promise in the field of drug discovery. Piperidine derivatives are known for their ability to modulate biological targets such as enzymes and receptors, making them valuable candidates for therapeutic agents. Recent studies have highlighted the potential of this compound as a lead molecule for developing treatments against neurodegenerative diseases and infectious agents. Its ability to form hydrogen bonds and adopt specific conformations enhances its binding affinity to protein targets, making it an attractive candidate for further pharmacological evaluation.

Beyond its role in drug discovery, this compound also finds applications in materials science. The tert-butyl ester group can be readily cleaved under specific conditions, allowing for the incorporation of this compound into polymer networks or hybrid materials. Researchers have explored its use as a precursor for synthesizing stimuli-responsive polymers, which exhibit reversible changes in their properties upon exposure to external stimuli such as temperature or pH. Such materials hold great potential in areas like drug delivery systems and smart textiles.

The study of tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate has also contributed to our understanding of stereochemistry and conformational analysis. The compound's chiral centers provide opportunities for exploring enantioselective synthesis methods, which are crucial for producing optically pure compounds required in pharmaceuticals and agrochemicals. Recent advancements in asymmetric catalysis have enabled the selective formation of enantiomers of this compound, paving the way for its use in asymmetric synthesis protocols.

In conclusion, tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate is a multifaceted compound with significant potential across various domains of chemistry. Its unique structure, functional groups, and synthetic accessibility make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing research continues to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.